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Introduction

Freselestat (also known as ONO-6818) is a potent, orally active, and selective inhibitor of
neutrophil elastase (NE).[1][2] Neutrophil elastase is a serine protease stored in the azurophilic
granules of neutrophils and plays a critical role in the inflammatory response.[3][4] Under
pathological conditions, excessive NE activity contributes to tissue damage in various
inflammatory diseases, including acute lung injury, emphysema, and colitis.[5][6][7] Freselestat
quarterhydrate offers a valuable tool for investigating the role of neutrophil elastase in disease
pathogenesis and for evaluating the therapeutic potential of NE inhibition.

These application notes provide a summary of reported in vivo dosages and detailed protocols
for the use of Freselestat quarterhydrate in preclinical research.

Data Presentation: In Vivo Dosages and Models

The following table summarizes the quantitative data from key in vivo studies investigating the
efficacy of Freselestat quarterhydrate.
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Key
Findings

Wistar Rats

Human
Neutrophil
Elastase
(HNE)-
induced

Emphysema

10 mg/kg Oral

Single dose,
1 hour before
HNE

instillation

Attenuated
increases in
lung
myeloperoxid
ase activity,
hemoglobin,
and
neutrophil
countin
bronchoalveo
lar lavage
fluid (BALF).
[71[81[°]

Wistar Rats

HNE-induced

Emphysema

100 mg/kg Oral

Single dose,
1 hour before
HNE

instillation

Dose-
dependently
attenuated
increases in
lung
myeloperoxid
ase activity,
hemoglobin,
and
neutrophil
countin
BALF.[7][8][9]

Wistar Rats

HNE-induced
Acute Lung
Injury

10 - 100 Oral
mg/kg

Daily for 8

weeks

Attenuated
HNE-induced
increases in
lung
myeloperoxid
ase activity,
hemoglobin,
and

neutrophil
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count in
BALF.[1]

Syrian
Hamsters

Acetic Acid-
Induced
Colitis

10 mg/kg Oral

Not specified

Significantly
inhibited the
ulcer area,
hemoglobin
level, and NE
activity in the
colonic

lumen.

Syrian

Hamsters

Acetic Acid-
Induced
Colitis

30 mg/kg Oral

Not specified

Significantly
inhibited the
ulcer area,
hemoglobin
level, and NE
activity in the
colonic

lumen.

Syrian
Hamsters

Acetic Acid-
Induced
Colitis

Subcutaneou
1000 mg/kg

Single dose
before colitis

induction

Had
significant
inhibitory
effects on the
ulcer area,
hemoglobin
level, and NE
activity in the
colonic

lumen.[10]

Experimental Protocols
Human Neutrophil Elastase (HNE)-Induced Emphysema

in Rats
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This protocol is adapted from studies investigating the protective effects of Freselestat in a
model of HNE-induced lung injury and emphysema.[7][8][9]

Materials:

Freselestat quarterhydrate (ONO-6818)

0.5% Carboxymethyl-cellulose (CMC) solution

Human Neutrophil Elastase (HNE)

Saline

Male Wistar rats

Procedure:

e Animal Groups: Divide rats into the following groups:

[e]

Control group (saline treatment)

o

HNE group (HNE + 0.5% CMC vehicle)

[¢]

Low-dose Freselestat group (HNE + 10 mg/kg Freselestat)

[e]

High-dose Freselestat group (HNE + 100 mg/kg Freselestat)
e Drug Preparation:

o Prepare a suspension of Freselestat in 0.5% CMC at the desired concentrations (e.g., for
a 5 ml/kg dosing volume, prepare 2 mg/ml and 20 mg/ml suspensions for the 10 mg/kg
and 100 mg/kg doses, respectively).

e Drug Administration:

o Administer the prepared Freselestat suspension or vehicle (0.5% CMC) orally to the
respective groups 1 hour before the induction of lung injury.

e Induction of Lung Injury:
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o Anesthetize the rats.

o Intratracheally instill HNE (e.g., 200 U) using a microsprayer. The control group receives
saline via the same method.

o Endpoint Analysis (Acute Lung Injury - 6 hours post-HNE):

Euthanize the animals.

[e]

o

Perform bronchoalveolar lavage (BAL) to collect BALF.

[¢]

Analyze BALF for neutrophil counts and hemoglobin concentration.

[¢]

Collect lung tissue to measure myeloperoxidase (MPO) activity as an indicator of
neutrophil infiltration.

o Endpoint Analysis (Emphysema - 8 weeks post-HNE):

o Assess lung function parameters such as Functional Residual Capacity (FRC), Total Lung
Capacity (TLC), and lung compliance.

o Perform histological analysis of lung tissue to determine the mean linear intercept as a
measure of airspace enlargement.

Acetic Acid-Induced Colitis in Syrian Hamsters

This protocol is based on a study evaluating the efficacy of Freselestat in a hamster model of
colitis.[6]

Materials:

Freselestat quarterhydrate (ONO-6818)

Vehicle for oral and subcutaneous administration (e.g., saline, CMC)

Acetic acid solution

Male Syrian hamsters
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Procedure:
e Animal Groups:

o Normal control group

o Colitis control group (acetic acid + vehicle)

o Freselestat-treated groups (acetic acid + Freselestat at various doses and routes)
e Drug Preparation:

o Prepare Freselestat solutions/suspensions for oral (10 and 30 mg/kg) and subcutaneous
(1000 mg/kg) administration in the appropriate vehicle.

e Drug Administration:

o Subcutaneous Treatment: Administer a single dose of Freselestat or vehicle
subcutaneously before the induction of colitis.

o Oral Treatment: Administer Freselestat or vehicle orally at specified time points after the
induction of colitis.

¢ [nduction of Colitis:
o Anesthetize the hamsters.
o Administer a single intracolonic dose of acetic acid to induce colitis.

e Endpoint Analysis:

[e]

At a predetermined time point after colitis induction, euthanize the animals.

Excise the colon and measure the ulcer area.

[e]

o

Measure the hemoglobin level in the colonic lumen as an indicator of bleeding.

[¢]

Measure neutrophil elastase (NE) activity and myeloperoxidase (MPQO) activity in the
colonic tissue.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Freselestat and a typical
experimental workflow.
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Caption: Mechanism of action of Freselestat in inhibiting the inflammatory cascade.
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Caption: General experimental workflow for in vivo studies with Freselestat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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